![molecular formula C22H31N3O B2622440 N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide CAS No. 1049410-39-0](/img/structure/B2622440.png)
N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide, also known as AZD3965, is a small molecule inhibitor of monocarboxylate transporter 1 (MCT1). MCT1 is a protein that transports lactate and other monocarboxylates across cell membranes. AZD3965 has shown potential as an anticancer agent, as it inhibits the uptake of lactate by cancer cells, which is necessary for their survival and growth.
Mechanism of Action
The mechanism of action of N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide is based on its inhibition of MCT1. MCT1 is overexpressed in many cancer cells and plays a critical role in their survival and growth. By inhibiting MCT1, this compound blocks the uptake of lactate by cancer cells, which is necessary for their energy metabolism. This leads to a decrease in ATP production and ultimately cell death. In addition, the inhibition of MCT1 by this compound has been shown to enhance the immune response against cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on MCT1, with minimal effects on other transporters. In addition, this compound has been shown to be well-tolerated in preclinical studies, with no significant toxicity observed. However, further studies are needed to determine the long-term effects of this compound on normal cells and tissues.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide for lab experiments is its selectivity for MCT1, which allows for the specific targeting of cancer cells. In addition, this compound has been shown to enhance the efficacy of other anticancer agents, which may lead to a synergistic effect. However, one limitation of this compound is its potential toxicity to normal cells and tissues, which may limit its clinical application.
Future Directions
There are several future directions for the study of N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide. One direction is the development of combination therapies with other anticancer agents, such as immunotherapy and targeted therapy. Another direction is the investigation of the potential therapeutic applications of this compound for other diseases, such as sickle cell disease and neurodegenerative diseases. Finally, further studies are needed to determine the long-term effects of this compound on normal cells and tissues, as well as its potential for clinical application.
Synthesis Methods
The synthesis of N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide involves several steps, starting from commercially available starting materials. The first step is the reaction of 2,5-dimethylbenzoyl chloride with 2-aminoethanol to form N-(2-hydroxyethyl)-2,5-dimethylbenzamide. This intermediate is then reacted with 1-methyl-1H-pyrrole-2-carbaldehyde and sodium triacetoxyborohydride to form N-(2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide. The final step is the reaction of this intermediate with azepane and trifluoroacetic acid to form this compound.
Scientific Research Applications
N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, including breast, lung, colon, and pancreatic cancer. This compound has also been shown to enhance the efficacy of other anticancer agents, such as chemotherapy and radiation therapy. In addition, this compound has been studied for its potential as a therapeutic agent for other diseases, such as sickle cell disease and neurodegenerative diseases.
properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-2,5-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N3O/c1-17-10-11-18(2)19(15-17)22(26)23-16-21(20-9-8-12-24(20)3)25-13-6-4-5-7-14-25/h8-12,15,21H,4-7,13-14,16H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BONRTLXYJXRVFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)NCC(C2=CC=CN2C)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.